Cas no 1785017-29-9 (methyl 3-(3-bromo-4-methylphenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(3-bromo-4-methylphenyl)-2-hydroxypropanoate
• CAS No: 1785017-29-9
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6585161
• PubChem ID: 77262676
• Update Time: 2026-03-11

methyl 3-(3-bromo-4-methylphenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-bromo-4-methylphenyl)-2-hydroxypropanoate
• 1785017-29-9
• EN300-1926156
• SY340553

• Inchi： 1S/C11H13BrO3/c1-7-3-4-8(5-9(7)12)6-10(13)11(14)15-2/h3-5,10,13H,6H2,1-2H3
• InChI Key： CPRFNKGTECTGES-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on methyl 3-(3-bromo-4-methylphenyl)-2-hydroxypropanoate

Comprehensive Overview of Methyl 3-(3-bromo-4-methylphenyl)-2-hydroxypropanoate (CAS No. 1785017-29-9)

Methyl 3-(3-bromo-4-methylphenyl)-2-hydroxypropanoate (CAS No. 1785017-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromo and hydroxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a 4-methylphenyl moiety, makes it particularly valuable for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

The compound's CAS No. 1785017-29-9 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact. For instance, catalytic methods using palladium or copper complexes are being investigated to enhance yield and selectivity. These advancements align with the growing demand for sustainable synthetic routes, a topic frequently searched in academic and industrial forums.

In the context of user-searched queries, questions like "What are the applications of methyl 3-(3-bromo-4-methylphenyl)-2-hydroxypropanoate?" or "How to synthesize CAS 1785017-29-9?" highlight the compound's relevance. Its role in peptide coupling and chiral synthesis is particularly noteworthy, as these areas dominate discussions in organic chemistry communities. Additionally, the compound's lipophilicity and steric properties make it a candidate for improving drug bioavailability, a key concern in pharmaceutical formulation.

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As the scientific community prioritizes high-throughput screening and fragment-based drug design, methyl 3-(3-bromo-4-methylphenyl)-2-hydroxypropanoate offers a scaffold for diversifying chemical libraries. Its compatibility with microwave-assisted synthesis and flow chemistry techniques addresses modern labs' need for efficiency. This adaptability positions the compound as a focal point in medicinal chemistry innovation, meeting both academic and industrial benchmarks.

In summary, CAS No. 1785017-29-9 exemplifies the intersection of synthetic utility and applicational breadth. By leveraging its structural features and aligning with trending research themes, this compound continues to inspire advancements across multiple disciplines, from drug development to materials engineering.